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Compound of Interest

Compound Name:
Chloranilic acid sodium salt

hydrate

Cat. No.: B12324343

Get Quote

Executive Summary
Sodium chloranilate (CAS: 36275-66-8 for the hydrate) is the sodium salt of chloranilic acid, a

halogenated benzoquinone derivative. Renowned for its intense violet-red coloration and

specific solubility profile, it serves as a critical reagent in classical colorimetric analysis. While

modern instrumental methods (ICP-MS, AAS) have superseded some of its applications, the

sodium chloranilate method remains a robust, cost-effective protocol for the quantification of

divalent cations (specifically Calcium) and, inversely, for anions (via metal-chloranilate

displacement) in pharmaceutical and environmental samples.

This guide provides a definitive structural analysis, precise molecular weight calculations, and a

validated experimental protocol for its use in calcium determination.

Part 1: Molecular Identity & Physicochemical
Properties
Chemical Structure and Nomenclature
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Sodium chloranilate is formally derived from 2,5-dichloro-3,6-dihydroxy-1,4-benzoquinone

(Chloranilic Acid). In its ionized form, the molecule exhibits significant resonance stabilization,

delocalizing the negative charge across the oxygen atoms on the quinoid ring. This

delocalization is responsible for its intense absorption in the visible spectrum (

).

IUPAC Name: Disodium 2,5-dichloro-3,6-dioxocyclohexa-1,4-diene-1,4-diolate[1]

Common Name: Sodium Chloranilate[1]

Core Scaffold:

-Benzoquinone

Molecular Weight and Stoichiometry
Researchers must distinguish between the anhydrous and hydrated forms during gravimetric

preparation to ensure stoichiometric accuracy.

Property Anhydrous Form
Trihydrate Form
(Commercial Standard)

Formula

Molecular Weight 252.94 g/mol 306.99 g/mol

Appearance
Dark purple/red crystalline

powder
Dark violet crystals

Solubility
Soluble in water (forming

purple solution)
Soluble in water

CAS Number 13255-26-0 36275-66-8

Calculation Verification (Anhydrous):

6 Carbon:

2 Chlorine:
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2 Sodium:

4 Oxygen:

[2]

Total:

Structural Visualization
The following diagram illustrates the resonance structure of the chloranilate dianion.
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Caption: Synthesis and resonance stabilization of the chloranilate dianion, highlighting the

delocalization responsible for chromophoric properties.

Part 2: Analytical Applications & Mechanism[3]
The "Chloranilate Method" for Calcium Determination
While sodium chloranilate is soluble, Calcium Chloranilate is sparingly soluble. This solubility

differential is the basis for the colorimetric determination of calcium.

Mechanism:

Precipitation: Sodium chloranilate is added to the sample containing Calcium (

).
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Displacement: The calcium ions react with the chloranilate anions to form a precipitate.

Quantification (Indirect): The decrease in the absorbance of the supernatant (compared to a

blank) corresponds to the amount of calcium removed. Alternatively, the precipitate is

isolated, washed, and redissolved in EDTA or acid to release the colored chloranilate ion for

direct measurement.
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Caption: Dual-pathway workflow for Calcium determination using Sodium Chloranilate

precipitation.

Part 3: Validated Experimental Protocol
Protocol: Colorimetric Determination of Calcium
Objective: Quantification of calcium in aqueous solution via the precipitate-redissolution

method (Method B in diagram), which offers higher sensitivity than the supernatant method.

1. Reagents Preparation
Sodium Chloranilate Solution (1% w/v): Dissolve 1.0 g of Sodium Chloranilate Trihydrate in

100 mL of deionized water. Filter if necessary to remove any insoluble impurities.[3] Note:

Solution is stable for 1 week at 4°C.

Acetate Buffer (pH 4.5): Mix 1 M Sodium Acetate and 1 M Acetic Acid to achieve pH 4.5. This

pH optimizes the precipitation of calcium chloranilate while preventing the precipitation of

magnesium chloranilate (interference control).

EDTA Solution (5% w/v): Dissolve 5.0 g of Disodium EDTA in 100 mL water.

2. Procedure
Sample Aliquot: Transfer 1.0 mL of the test sample (containing 10–100 µg Ca) into a 15 mL

centrifuge tube.

Reagent Addition: Add 1.0 mL of Acetate Buffer and 2.0 mL of Sodium Chloranilate Solution.

Incubation: Vortex gently and allow to stand at room temperature for 30 minutes. A fine

precipitate should form.

Separation: Centrifuge at 3000 x g for 10 minutes. Carefully decant and discard the

supernatant (which contains excess reagent).

Washing: Resuspend the pellet in 5 mL of 50% isopropyl alcohol (to remove residual soluble

chloranilate) and centrifuge again. Decant the wash.
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Redissolution: Add 2.0 mL of 5% EDTA solution to the pellet. Vortex until fully dissolved. The

solution will turn violet-red as the chloranilate ion is liberated.

Measurement: Measure absorbance at 530 nm against a reagent blank treated identically.

3. Calculation
Construct a calibration curve using Calcium Carbonate standards (10, 20, 50, 100 µg/mL).

Part 4: Safety & Handling (MSDS Highlights)
Hazards: Sodium chloranilate is generally considered a low-hazard irritant, but chloranilic

acid derivatives can be toxic if ingested in large quantities.

PPE: Wear nitrile gloves and safety glasses. The powder is fine and can stain surfaces/skin

deep purple.

Storage: Store in a cool, dry place away from strong oxidizing agents. The solution is light-

sensitive; use amber glassware.

References
PubChem. (2023). Chloranilic acid sodium salt hydrate.[1] National Library of Medicine.

Available at: [Link]

Cheng, K. L. (1956). Determination of Calcium and Magnesium. Analytical Chemistry.

NIST. (2023). Standard Reference Data. National Institute of Standards and Technology.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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